Cas no 850180-81-3 (2(1H)-PYRIDINONE, 3-BROMO-4-CHLORO-5-NITRO-)

• Product Name: 2(1H)-PYRIDINONE, 3-BROMO-4-CHLORO-5-NITRO-
• CAS No: 850180-81-3
• MF: C₅H₂BrClN₂O₃
• MW: 253.437979221344
• CID: 3238061
• PubChem ID: 58792227
• Update Time: 2025-04-21

2(1H)-PYRIDINONE, 3-BROMO-4-CHLORO-5-NITRO- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-PYRIDINONE, 3-BROMO-4-CHLORO-5-NITRO-
• SCHEMBL13458098
• SCHEMBL8289833
• DB-378775
• SCHEMBL5250855
• DTXSID101269199
• OSXUCEKFUVEIOJ-UHFFFAOYSA-N
• 850180-81-3
• 3-Bromo-4-chloro-5-nitro-2(1H)-pyridinone
• 3-Bromo-4-chloro-5-nitro-2-pyridone

• Inchi： 1S/C5H2BrClN2O3/c6-3-4(7)2(9(11)12)1-8-5(3)10/h1H,(H,8,10)
• InChI Key： OSXUCEKFUVEIOJ-UHFFFAOYSA-N
• SMILES： BrC1C(NC=C(C=1Cl)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 251.89373Da
• Monoisotopic Mass: 251.89373Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.9Ų